Cas no 1353877-85-6 (2-cyclobutoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine)

• Product Name: 2-cyclobutoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine
• CAS No: 1353877-85-6
• MF: C₁₄H₂₁BN₂O₃
• MW: 276.139143705368
• CID: 6404254
• PubChem ID: 49758752
• Update Time: 2025-11-05

2-cyclobutoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-cyclobutoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine
• Pyrimidine, 2-(cyclobutyloxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• F2147-4708
• 1353877-85-6
• AKOS015942193

• Inchi： 1S/C14H21BN2O3/c1-13(2)14(3,4)20-15(19-13)10-8-16-12(17-9-10)18-11-6-5-7-11/h8-9,11H,5-7H2,1-4H3
• InChI Key： HRDZSJCNBBNMKE-UHFFFAOYSA-N
• SMILES： C1(OC2CCC2)=NC=C(B2OC(C)(C)C(C)(C)O2)C=N1

Computed Properties

• Exact Mass: 276.1645227g/mol
• Monoisotopic Mass: 276.1645227g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.5Ų

Additional information on 2-cyclobutoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine

2-Cyclobutoxy-5-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Pyrimidine: A Comprehensive Overview

The compound 2-cyclobutoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine, identified by the CAS number 1353877-85-6, is a highly specialized organic molecule with significant applications in the field of organic synthesis and materials science. This compound is particularly notable for its unique structural features and its role in enabling advanced chemical transformations. The molecule's structure incorporates a pyrimidine ring system, which is a six-membered aromatic heterocycle containing two nitrogen atoms. This core structure is further substituted with a cyclobutoxy group at the 2-position and a tetramethyl-dioxaborolane moiety at the 5-position.

The cyclobutoxy group introduces a strained four-membered ring system into the molecule, which can significantly influence the compound's reactivity and physical properties. Strained rings are often utilized in organic synthesis to facilitate specific types of reactions due to their inherent instability and tendency to undergo ring-opening or rearrangement processes. In this case, the cyclobutoxy group may play a role in enhancing the molecule's ability to participate in nucleophilic or electrophilic aromatic substitution reactions.

The 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl substituent is another critical feature of this compound. This group is derived from a dioxaborolane ring system, which is a three-membered ring containing two oxygen atoms and one boron atom. The presence of this substituent suggests that the compound may be involved in boron-based chemistry or organoboron reagents. Organoboron compounds are widely used in various areas of organic synthesis due to their ability to act as nucleophiles or electrophiles under specific reaction conditions.

Recent advancements in the field of organoboron chemistry have highlighted the potential of dioxaborolane-containing compounds as versatile building blocks for constructing complex molecular architectures. For instance, studies have demonstrated that such compounds can serve as intermediates in the synthesis of biologically active molecules or advanced materials with tailored electronic properties. The combination of the pyrimidine core with these substituents makes this compound an intriguing candidate for exploring novel synthetic pathways and applications.

In terms of synthesis, the preparation of 2-cyclobutoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine likely involves a multi-step process that includes both aromatic substitution reactions and boron-based coupling reactions. The exact synthetic route would depend on the availability of starting materials and the desired regioselectivity and stereoselectivity of the final product. Researchers have reported various methods for constructing similar pyrimidine derivatives using transition metal catalysts or other activating agents to facilitate bond formation.

The physical properties of this compound are expected to be influenced by its molecular weight and structural complexity. Pyrimidine derivatives are generally characterized by their high melting points due to their planar aromatic structures and strong intermolecular hydrogen bonding capabilities. However, the presence of bulky substituents like the tetramethyl-dioxaborolane group may reduce these intermolecular forces and lower the melting point compared to simpler pyrimidine derivatives.

In terms of applications, this compound could find utility in several areas. Its pyrimidine core makes it potentially useful as a building block for constructing larger heterocyclic systems or as an intermediate in drug discovery efforts targeting specific biological pathways. Additionally, its organoboron substituent may enable it to participate in cross-coupling reactions or other transformations that require boron-mediated mechanisms.

Recent research has also explored the use of similar compounds in materials science applications such as organic electronics or catalysis. For example, pyrimidine-based materials have been investigated for their potential use in organic light-emitting diodes (OLEDs) or as precursors for metal-free catalysts due to their unique electronic properties and stability under certain conditions.

In conclusion, 2-cyclobutoxy-5-(4